Cas no 213334-27-1 (Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)
213334-27-1 structure
Product Name:Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
CAS No:213334-27-1
MF:C10H9F3N4S
MW:274.265470266342
CID:1400589
Update Time:2024-08-15
Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
- Pyrimidine, 5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
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- Inchi: 1S/C10H9F3N4S/c1-6-5-14-9(15-8(6)18-2)17-4-3-7(16-17)10(11,12)13/h3-5H,1-2H3
- InChI Key: UKOHXDIPFHXZLN-UHFFFAOYSA-N
- SMILES: C1(N2C=CC(C(F)(F)F)=N2)=NC=C(C)C(SC)=N1
Computed Properties
- Exact Mass: 274.05017
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 403.3±55.0 °C(Predicted)
- PSA: 43.6
- pka: -0.36±0.49(Predicted)
Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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